Cas no 886771-56-8 (tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate
• CAS No: 886771-56-8
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• MDL: MFCD08686255
• CID: 4718536
• PubChem ID: 71231103
• Update Time: 2025-05-23

tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AB46973
• tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate
• (R)-3-(1H-INDOL-3-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER

• MDL： MFCD08686255
• Inchi： 1S/C17H23N3O2/c1-17(2,3)22-16(21)20-9-8-18-15(11-20)13-10-19-14-7-5-4-6-12(13)14/h4-7,10,15,18-19H,8-9,11H2,1-3H3/t15-/m0/s1
• InChI Key： DZIHXDMDMNVFNL-HNNXBMFYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN[C@H](C2=CNC3C=CC=CC2=3)C1)=O

Computed Properties

• Exact Mass: 301.179
• Monoisotopic Mass: 301.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate

tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate (CAS No. 886771-56-8)

tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate, also known by its CAS number 886771-56-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug discovery due to its structural versatility and potential for bioactivity. The presence of the indole moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The structure of tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate consists of a piperazine ring substituted at the 3-position with an indole group and at the 1-position with a tert-butyl carboxylic acid ester. This unique combination of functional groups provides the molecule with both hydrophilic and hydrophobic characteristics, which are essential for drug-like properties such as solubility and permeability. Recent studies have highlighted the importance of such structural features in modulating the compound's interaction with biological targets, including enzymes and receptors.

One of the most notable aspects of tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. Research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a valuable tool in drug development efforts aimed at targeting these enzymes.

In addition to its kinase inhibitory properties, tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate has also been investigated for its ability to modulate other biological targets. For instance, studies have shown that it can interact with G-protein coupled receptors (GPCRs), which are integral to various physiological processes. The indole moiety within the molecule is particularly significant in this context, as it contributes to the compound's ability to bind to these receptors with high affinity.

The synthesis of tert-butyl 3-(1H-indol-3-yl)piperazine-1-carboxylate involves a multi-step process that typically begins with the preparation of the indole derivative. This is followed by coupling reactions to introduce the piperazine ring and the tert-butyl ester group. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yields and reduce reaction times while maintaining the quality of the final product.

The pharmacokinetic properties of tert-butyl 3-(1H-indol-3-y have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption and distribution characteristics, which are essential for its effectiveness as a drug candidate. Furthermore, its metabolic stability and excretion profiles suggest that it has the potential for long-lasting therapeutic effects with minimal toxicity.

In terms of therapeutic applications, tert-butyl 3-(1H-indol - yl)piperazine - carboxy late holds promise in several areas. Its anti-cancer potential has been explored through in vitro and in vivo studies, where it has demonstrated selective cytotoxicity against various cancer cell lines while sparing normal cells. Additionally, its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and inflammatory bowel disease.

The development of tert-but yl 3-(indol - yl) piperazin e - carboxy late into a clinical drug requires further investigation into its safety profile and efficacy in human subjects. Ongoing clinical trials are evaluating its tolerability at different doses and assessing its ability to achieve therapeutic concentrations in target tissues. These studies are crucial for determining whether this compound can be advanced to later stages of drug development.

In conclusion, tert-but yl 3-(indol - yl) piperazin e - carboxy late (CAS No. 886771 -56 -8) strong > represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound stands as a testament to the ongoing progress in drug discovery and development.